Cas no 1706520-76-4 ((2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid
• CAS No: 1706520-76-4
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 6136443
• PubChem ID: 90489659
• Update Time: 2025-05-20

(2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid
• 2-Propenoic acid, 3-[1-(phenylmethyl)-1H-1,2,3-triazol-5-yl]-
• EN300-747062
• (E)-3-(3-benzyltriazol-4-yl)prop-2-enoic acid
• AKOS024461880
• (2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoicacid
• 1706520-76-4

• Inchi： 1S/C12H11N3O2/c16-12(17)7-6-11-8-13-14-15(11)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key： XNGCJMLWKJKURF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1N(CC2=CC=CC=C2)N=NC=1

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 470.9±47.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Additional information on (2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid

Introduction to (2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic Acid

The compound (2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid, identified by the CAS number 1706520-76-4, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique combination of a triazole ring system and an alpha,beta-unsaturated carboxylic acid moiety. The triazole group, specifically the 1-benzyl-substituted 1H-1,2,3-triazol group, contributes to the molecule's stability and reactivity, while the propenoic acid moiety introduces versatility in its chemical interactions.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential applications in drug discovery. The presence of the triazole ring system has been shown to enhance bioavailability and selectivity in certain therapeutic agents. Additionally, the conjugated enoic acid group facilitates participation in various chemical reactions, such as Michael addition and Diels-Alder reactions, making it a valuable building block in organic synthesis.

One of the most promising areas of research involving this compound is its role in click chemistry. The triazole moiety is a key component in click reactions, which are widely used for constructing complex molecules with high efficiency. Recent advancements in click chemistry have enabled the synthesis of this compound under mild conditions, significantly improving its scalability for industrial applications. Moreover, the compound's ability to form stable covalent bonds has been leveraged in developing novel materials for electronics and optoelectronics.

In terms of biological applications, this compound has shown potential as a ligand in metalloproteomics studies. The triazole group's ability to coordinate with metal ions makes it an ideal candidate for designing sensors and probes for detecting metal ions in biological systems. Recent studies have demonstrated its effectiveness in detecting trace amounts of heavy metals in environmental samples, highlighting its utility in analytical chemistry.

The synthesis of (2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid typically involves a multi-step process that includes nucleophilic substitution and cycloaddition reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, the use of copper catalysts in azide–alkyne cycloaddition (CuAAC) reactions has been instrumental in constructing the triazole ring system efficiently.

Another area where this compound has garnered attention is its role as a precursor for polymer synthesis. The enoic acid group can undergo polymerization under specific conditions, leading to the formation of polymeric materials with unique mechanical and thermal properties. These materials have potential applications in packaging, textiles, and biomedical devices.

In conclusion, (2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-en oic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working on drug discovery, material science, and analytical chemistry. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing technological and scientific innovations.